Cas no 346585-61-3 ((1S)-1-4-(propan-2-yl)phenylethan-1-ol)

• Product Name: (1S)-1-4-(propan-2-yl)phenylethan-1-ol
• CAS No: 346585-61-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD09863759
• CID: 302651
• PubChem ID: 36690445
• Update Time: 2025-08-05

(1S)-1-4-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-(1-methylethyl)-, (aS)-
• Benzenemethanol, alpha-methyl-4-(1-methylethyl)-, (alphaS)- (9CI)
• (S)-methyl(4-isopropylphenyl)methanol
• AKOS010399408
• (S)-1-(4-isopropylphenyl)ethanol
• 346585-61-3
• (1S)-1-(4-propan-2-ylphenyl)ethanol
• EN300-87884
• (1S)-1-(4-isopropylphenyl)ethanol
• CS-0263528
• (1S)-1-[4-(propan-2-yl)phenyl]ethan-1-ol
• (1S)-1-4-(propan-2-yl)phenylethan-1-ol

• MDL： MFCD09863759
• Inchi： 1S/C11H16O/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-9,12H,1-3H3/t9-/m0/s1
• InChI Key： LPWMXVJCBUKVQH-VIFPVBQESA-N
• SMILES： O[C@@H](C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 164.12
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (1S)-1-4-(propan-2-yl)phenylethan-1-ol

Compound Introduction: (1S)-1-4-(propan-2-yl)phenylethan-1-ol (CAS No. 346585-61-3)

(1S)-1-4-(propan-2-yl)phenylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 346585-61-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol exhibits a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The presence of a propan-2-yl substituent on the phenyl ring and the specific (1S) configuration of the ethan-1-ol moiety contribute to its distinct chemical properties and reactivity patterns.

The compound's molecular structure, characterized by a stereocenter at the carbon atom of the ethan-1-ol group, allows for diverse stereochemical outcomes in synthetic pathways. This feature is particularly relevant in the context of modern drug design, where enantioselective synthesis and resolution are critical for achieving high efficacy and minimal side effects. The (1S) configuration ensures that the compound adheres to specific stereochemical requirements, making it a versatile building block for complex molecular architectures.

In recent years, there has been growing interest in the applications of (1S)-1-4-(propan-2-yl)phenylethan-1-ol in medicinal chemistry. Its structural motif, combining a phenyl ring with an aliphatic side chain, is frequently encountered in biologically active molecules. For instance, derivatives of this compound have shown promise in modulating enzyme activity and interacting with biological targets. The propan-2-yl group, in particular, can influence both the solubility and metabolic stability of drug candidates, making it an attractive feature for pharmacological optimization.

Recent studies have highlighted the utility of (1S)-1-4-(propan-2-yl)phenylethan-1-ol as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The phenyl ring provides a scaffold for hydrogen bonding interactions with biological targets, while the chiral center allows for fine-tuning of pharmacokinetic properties. Researchers have demonstrated that modifications to this core structure can lead to compounds with enhanced potency and reduced toxicity. This underscores the importance of (1S)-1-(4-propylphenyl)ethanol in advancing therapeutic strategies.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, including oxidation, reduction, and coupling reactions, enabling the construction of more complex molecules. These synthetic pathways are essential for producing novel analogs with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the phenyl ring, expanding its utility in drug discovery.

From a computational chemistry perspective, (1S)-1-(4-propylphenyl)ethanol has been studied to understand its electronic properties and molecular interactions. Advanced computational methods have provided insights into its binding affinity with enzymes and receptors, aiding in the rational design of inhibitors. These studies not only enhance our understanding of the compound's mechanism of action but also guide future synthetic efforts.

The pharmaceutical industry has recognized the potential of (1S)-1-(4-propylphenyl)ethanol as a key intermediate. Its availability through scalable synthetic routes has facilitated its use in large-scale drug production. Furthermore, its compatibility with green chemistry principles has made it an attractive choice for environmentally conscious manufacturing processes. Efforts to optimize synthetic protocols have focused on improving yield and reducing waste, aligning with global sustainability goals.

Future research directions may explore new applications of (1S)-1-(4-propylphenyl)ethanol beyond traditional pharmaceuticals. Its unique structural features could make it useful in materials science or as a catalyst in industrial processes. Additionally, investigating its potential role in agrochemicals or specialty chemicals could open up new avenues for development. The versatility of this compound underscores its importance as a chemical building block.

In conclusion, (1S)-1-(4-propylphenyl)ethanol (CAS No. 346585-61-3) is a multifaceted compound with significant implications in pharmaceutical chemistry and organic synthesis. Its structural features and stereochemical configuration make it a valuable intermediate for developing therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.